Cas no 81532-76-5 (2-chloro-5,6,7,8-tetrahydroquinazoline)

2-Chloro-5,6,7,8-tetrahydroquinazoline is a heterocyclic compound featuring a chloro-substituted tetrahydroquinazoline core, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its saturated ring structure enhances stability while the chloro group provides a reactive site for further functionalization. This compound is particularly valuable in the development of bioactive molecules, including potential kinase inhibitors and other therapeutic agents. Its well-defined reactivity profile and compatibility with various coupling reactions make it a useful building block for medicinal chemistry applications. The tetrahydroquinazoline scaffold also offers opportunities for structural diversification, enabling the exploration of novel pharmacophores.

2-chloro-5,6,7,8-tetrahydroquinazoline structure

81532-76-5 structure

Product Name:2-chloro-5,6,7,8-tetrahydroquinazoline

CAS No:81532-76-5

MF:C₈H₉ClN₂

MW:168.623460531235

MDL:MFCD16615162

CID:703771

PubChem ID:12933876

Update Time:2025-05-19

2-chloro-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

- Quinazoline, 2-chloro-5,6,7,8-tetrahydro-
- 2-chloro-5,6,7,8-tetrahydroquinazoline
- 2-Chloro-5,6,7,8-tetrahydroquinazoline (ACI)
- AS-39407
- OWQMLYNISASSPM-UHFFFAOYSA-N
- 2-Chloro-5,6,7,8-tetrahydro-quinazoline
- ALBB-030723
- Z1255459970
- MFCD16615162
- 81532-76-5
- DA-02629
- CS-0136574
- SCHEMBL426656
- AKOS023398187
- EN300-252508
- MDL： MFCD16615162
- Inchi： 1S/C8H9ClN2/c9-8-10-5-6-3-1-2-4-7(6)11-8/h5H,1-4H2
- InChI Key： OWQMLYNISASSPM-UHFFFAOYSA-N
- SMILES： ClC1N=C2CCCCC2=CN=1

Computed Properties

Exact Mass: 168.0454260g/mol
Monoisotopic Mass: 168.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 25.8Å²

2-chloro-5,6,7,8-tetrahydroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011572-250mg	2-Chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5	95%	250mg	$220.00	2023-09-01
Alichem	A189011572-1g	2-Chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5	95%	1g	$559.98	2023-09-01
Chemenu	CM216939-1g	2-Chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5	95%	1g	$431	2021-08-04
Chemenu	CM216939-5g	2-Chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5	95%	5g	$1295	2021-08-04
TRC	B427563-10mg	2-chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5		10mg	$ 70.00	2022-06-07
TRC	B427563-50mg	2-chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5		50mg	$ 250.00	2022-06-07
TRC	B427563-100mg	2-chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5		100mg	$ 365.00	2022-06-07
abcr	AB489834-500 mg	2-Chloro-5,6,7,8-tetrahydroquinazoline, 95%; .	81532-76-5	95%	500mg	€310.00	2023-06-15
abcr	AB489834-1 g	2-Chloro-5,6,7,8-tetrahydroquinazoline, 95%; .	81532-76-5	95%	1g	€406.00	2023-04-20
Chemenu	CM216939-1g	2-Chloro-5,6,7,8-tetrahydroquinazoline	81532-76-5	95%	1g	$431	2022-08-31

2-chloro-5,6,7,8-tetrahydroquinazoline Production Method

Production Method 1

81532-77-6

81532-76-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

Pyrimidine derivatives. VI. Synthesis of 2-(1-piperazinyl)-5,6-polymethylenepyrimidine derivatives and determination of their hypoglycemic activity

Sekiya, Tetsuo; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(7), 2254-61

Production Method 2

81532-77-6

81532-76-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

Pyrimidine derivatives. III (1). Synthesis of hypoglycemic 4-alkoxy-2-piperazino-5,6-polymethylenepyrimidines

Sekiya, Tetsuo; et al, European Journal of Medicinal Chemistry, 1982, 17(1), 75-9

Production Method 3

1026635-23-3

81532-76-5

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Zinc Solvents: Ethanol ; 15 h, rt → 78 °C

Reference

Discovery of the Dual Orexin Receptor Antagonist [(7R)-4-(5-Chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the Treatment of Insomnia

Cox, Christopher D.; et al, Journal of Medicinal Chemistry, 2010, 53(14), 5320-5332

2-chloro-5,6,7,8-tetrahydroquinazoline Raw materials

2-chloro-5,6,7,8-tetrahydroquinazoline Preparation Products

2-chloro-5,6,7,8-tetrahydroquinazoline (81532-76-5)

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Additional information on 2-chloro-5,6,7,8-tetrahydroquinazoline

Comprehensive Overview of 2-Chloro-5,6,7,8-tetrahydroquinazoline (CAS No. 81532-76-5): Properties, Applications, and Industry Insights

2-Chloro-5,6,7,8-tetrahydroquinazoline (CAS No. 81532-76-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The quinazoline core, a bicyclic system fused with benzene and pyrimidine rings, serves as a privileged scaffold in drug discovery. This article delves into the molecular characteristics, synthetic pathways, and emerging applications of this compound, while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

The compound’s chloro-substituted tetrahydroquinazoline structure enhances its reactivity, making it a valuable intermediate for derivatization. Researchers frequently explore its role in modulating biological targets, particularly in kinase inhibition and G-protein-coupled receptor (GPCR) modulation. Recent studies highlight its potential in anticancer drug development, aligning with the surge in demand for targeted therapies. Notably, its low toxicity profile and high bioavailability in preclinical models have spurred interest in optimizing its pharmacokinetic properties.

From a synthetic perspective, 81532-76-5 is often prepared via catalytic hydrogenation of chloroquinazolines or cyclocondensation reactions. Innovations in flow chemistry and microwave-assisted synthesis have improved yields and reduced environmental impact, resonating with the industry’s shift toward eco-friendly manufacturing. These advancements address common search queries like “how to reduce solvent waste in heterocycle synthesis” or “scalable methods for quinazoline derivatives.”

The compound’s applications extend beyond pharmaceuticals. In material science, its electron-deficient aromatic system contributes to the development of organic semiconductors and ligands for catalysis. This dual utility underscores its relevance in cross-disciplinary research, a trending theme in academic and industrial forums. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a hot topic in precision medicine discussions.

Market analysts note growing investments in quinazoline-based therapeutics, driven by patents filed for analogs of 2-chloro-5,6,7,8-tetrahydroquinazoline. Searches for “CAS 81532-76-5 suppliers” or “quinazoline price trends” reflect commercial interest. Regulatory agencies classify it as non-hazardous under standard handling conditions, further facilitating its adoption. However, users often seek guidance on storage protocols and compatibility with common reagents, emphasizing the need for detailed technical documentation.

In conclusion, 81532-76-5 exemplifies the convergence of medicinal chemistry and industrial innovation. Its adaptability to high-throughput screening platforms and compatibility with automated synthesis tools position it as a cornerstone in modern drug discovery. As AI-powered platforms like AlphaFold accelerate molecular modeling, derivatives of this compound may unlock novel therapeutic avenues, answering queries like “next-gen quinazoline drugs” or “computational design of heterocycles.”